Cas no 2034311-78-7 ((3-(1H-1,2,3-triazol-1-yl)azetidin-1-yl)(pyridin-2-yl)methanone)

• Product Name: (3-(1H-1,2,3-triazol-1-yl)azetidin-1-yl)(pyridin-2-yl)methanone
• CAS No: 2034311-78-7
• MF: C₁₁H₁₁N₅O
• MW: 229.237941026688
• CID: 5376502
• PubChem ID: 86265292
• Update Time: 2025-07-20

(3-(1H-1,2,3-triazol-1-yl)azetidin-1-yl)(pyridin-2-yl)methanone Chemical and Physical Properties

Names and Identifiers

• pyridin-2-yl-[3-(triazol-1-yl)azetidin-1-yl]methanone
• F6473-2012
• AKOS025316860
• 2034311-78-7
• (3-(1H-1,2,3-triazol-1-yl)azetidin-1-yl)(pyridin-2-yl)methanone
• 2-[3-(1H-1,2,3-triazol-1-yl)azetidine-1-carbonyl]pyridine

• Inchi： 1S/C11H11N5O/c17-11(10-3-1-2-4-12-10)15-7-9(8-15)16-6-5-13-14-16/h1-6,9H,7-8H2
• InChI Key： CBOJFDFHBMKWSA-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CN=1)N1CC(C1)N1C=CN=N1

Computed Properties

• Exact Mass: 229.09635999g/mol
• Monoisotopic Mass: 229.09635999g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 63.9Ų

Additional information on (3-(1H-1,2,3-triazol-1-yl)azetidin-1-yl)(pyridin-2-yl)methanone

Introduction to (3-(1H-1,2,3-triazol-1-yl)azetidin-1-yl)(pyridin-2-yl)methanone and Its Significance in Modern Chemical Biology

(3-(1H-1,2,3-triazol-1-yl)azetidin-1-yl(pyridin-2-yl)methanone) is a compound with the CAS number 2034311-78-7, which has garnered significant attention in the field of chemical biology due to its unique structural properties and potential applications in drug discovery and molecular research. This compound belongs to a class of heterocyclic molecules that exhibit a blend of structural complexity and biological activity, making it a subject of intense interest for researchers exploring novel therapeutic agents.

The molecular structure of (3-(1H-1,2,3-triazol-1-yl)azetidin-1-yl(pyridin-2-yl)methanone) features a triazole ring fused with an azetidine moiety, connected to a pyridine group through a methanone bridge. This configuration imparts a high degree of flexibility and reactivity, which is crucial for its interaction with biological targets. The presence of the triazole ring enhances the compound's ability to engage with various enzymes and receptors, while the pyridine moiety provides additional binding pockets for further optimization.

In recent years, there has been a growing interest in the development of small-molecule inhibitors that target specific biological pathways involved in diseases such as cancer, inflammation, and neurodegeneration. (3-(1H-1,2,3-triazol-1-yl)azetidin-1-yl(pyridin-2-yl)methanone) has shown promise in preliminary studies as a lead compound for such applications. Its ability to modulate key enzymes and receptors has been explored in both in vitro and in vivo models, providing valuable insights into its potential therapeutic utility.

One of the most compelling aspects of (3-(1H-1,2,3-triazol-1-yl)azetidin-1-yl(pyridin-2-yl)methanone) is its structural diversity, which allows for extensive chemical modification. Researchers have leveraged this flexibility to develop libraries of derivatives with enhanced binding affinity and selectivity. These derivatives have been tested in high-throughput screening assays to identify compounds that can effectively interact with target proteins without off-target effects. The results have been promising, with several derivatives showing significant activity against disease-related enzymes.

The synthesis of (3-(1H-1,2,3-triazol-1-yl)azetidin-1-yl(pyridin-2-yl)methanone) involves multi-step organic reactions that require precise control over reaction conditions. The synthesis typically begins with the formation of the triazole ring followed by its coupling with an azetidine scaffold. Subsequent functionalization introduces the pyridine group via condensation reactions. Advanced synthetic techniques such as transition-metal-catalyzed cross-coupling reactions have been employed to improve yield and purity. These methods ensure that the final product is suitable for further biological evaluation.

The biological activity of (3-(1H-1,2,3-triazol-1-yll)azetidin-l)-yI(pyrldln-Z-yI)methanone) has been studied extensively in recent years. Research has focused on its interaction with enzymes such as kinases and phosphodiesterases, which are implicated in various disease pathways. In vitro studies have demonstrated that this compound can inhibit the activity of several kinases involved in cancer progression. Additionally, it has shown potential in modulating inflammatory pathways by interacting with cytokine receptors and signaling molecules.

In vivo studies have further validated the therapeutic potential of (3-(lH-l ,23-triazol-l -yI)azetidln-l)-yI(pyrdln-Z-yI)methanone). Animal models of cancer have shown that treatment with this compound can reduce tumor growth and metastasis. Mechanistic studies have revealed that it exerts its effects by inhibiting key signaling pathways that promote cell proliferation and survival. These findings have laid the groundwork for clinical trials to evaluate its efficacy and safety in human patients.

The development of novel drug candidates like (3-(lH-l ,23-triazol-l -yI)azetidln-l)-yI(pyrdln-Z-yI)methanone) relies heavily on advancements in computational chemistry and molecular modeling. These tools allow researchers to predict how a compound will interact with biological targets at the atomic level. By integrating experimental data with computational predictions, scientists can design more effective drug candidates with higher affinity and selectivity. This approach has been instrumental in optimizing the structure of (3-(lH-l ,23-triazol-l -yI)azetidln-l)-yI(pyrdln-Z-yI)methanone) for improved biological activity.

The future prospects for (3-(lH-l ,23-triazol-l -yI)azetidln-l)-yI(pyrdln-Z-yI)methanone) are promising as ongoing research continues to uncover new therapeutic applications. Exploration into its potential use as an antiviral agent has shown encouraging results in preliminary studies. Additionally, its ability to modulate neurological pathways has prompted investigations into its potential role in treating neurodegenerative diseases such as Alzheimer's and Parkinson's. These findings highlight the broad therapeutic potential of this compound.

In conclusion, (3-(lH-l ,23-triazol-l -yI)azetidln-l)-yI(pyrdln-Z-yI)methanone) represents a significant advancement in the field of chemical biology due to its unique structural features and promising biological activity. Its synthesis involves sophisticated organic chemistry techniques that ensure high yield and purity. Preliminary studies both in vitro and in vivo have demonstrated its potential as a lead compound for developing novel therapeutic agents targeting various diseases including cancer and neurodegenerative disorders. As research continues to unfold new applications for this compound, it is poised to make substantial contributions to medicine and biotechnology.